Cis vs. Trans Isomerism: Molecular Geometry and Predicted Properties
Ethyl 10(Z)-nonadecenoate possesses a cis double bond, introducing a rigid 30-40° 'kink' in the hydrocarbon chain. This contrasts with the linear, extended conformation of its trans (E) counterpart, Ethyl 10(E)-nonadecenoate (CAS 1195456-07-5). This stereochemical difference manifests in distinct predicted physical properties. For instance, the trans isomer has a predicted boiling point of 144-146 °C at 0.1 Torr , whereas the cis isomer has a predicted boiling point of 156-158 °C at 0.4 Torr [1]. The difference in conformational flexibility and packing efficiency directly impacts its behavior in chromatographic separations and model membrane systems.
vs. Trans (E): Bp ~144–146 °C (0.1 Torr) — linear chain
Δ ≈ 12 °C (adjusted pressure)
| Evidence Dimension | Molecular Geometry & Predicted Boiling Point |
|---|---|
| Target Compound Data | Cis (Z) configuration; Predicted Bp: 156-158 °C at 0.4 Torr |
| Comparator Or Baseline | Ethyl 10(E)-nonadecenoate (Trans isomer); Predicted Bp: 144-146 °C at 0.1 Torr |
| Quantified Difference | Difference in boiling point of ~12 °C under comparable reduced pressure conditions; distinct molecular shape (kinked vs. linear) |
| Conditions | Predicted data from ACD/Labs Percepta Platform and Kuujia database [1] |
Why This Matters
For applications requiring precise molecular recognition (e.g., enzymatic assays, receptor binding studies), the cis geometry is non-negotiable; procurement of the incorrect trans isomer would yield fundamentally different and likely invalid results.
- [1] Kuujia. (n.d.). Cas no 122342-31-8 (Ethyl 10(Z)-nonadecenoate). Retrieved from https://www.kuujia.com/cas-122342-31-8.html View Source
